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Compound of Interest

Compound Name: N-Boc-piperidine-2-methanol

Cat. No.: B114156

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the fundamental physicochemical properties of
N-Boc-piperidine-2-methanol, a key building block in synthetic organic chemistry, particularly
in the development of pharmaceutical agents.

Physicochemical Data Summary

The quantitative properties of N-Boc-piperidine-2-methanol are summarized in the table
below for ease of reference and comparison.

Property Value

Molecular Formula C11H21NO3I[1][2][3][4]
Molecular Weight 215.29 g/mol [1][2][3][5]
CAS Number 157634-00-9[1][2][3][5]
Melting Point 74-78 °C[1][5]

Boiling Point (Predicted) 308.0 £ 15.0 °C[1]
Density (Predicted) 1.059 £ 0.06 g/cm3[1]

Structural and Molecular Information
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N-Boc-piperidine-2-methanol, also known as 2-Hydroxymethylpiperidine-1-carboxylic acid
tert-butyl ester or N-Boc-2-(hydroxymethyl)piperidine, is a derivative of piperidine.[3] The "Boc"
group (tert-butyloxycarbonyl) serves as a protecting group for the amine, which is a common
strategy in peptide synthesis and the construction of complex molecules.
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Figure 1: Relationship between N-Boc-piperidine-2-methanol and its core molecular

properties.

Experimental Protocols: Synthesis Overview

A common method for the synthesis of N-Boc-piperidine-2-methanol involves the reaction of
2-piperidinylmethanol with di-tert-butyl dicarbonate (Boc20).[1] This reaction is typically carried
out in a suitable solvent such as acetonitrile or dichloromethane, often in the presence of a
base like triethylamine to neutralize the acid formed during the reaction.[1] The crude product is
then purified, commonly by column chromatography, to yield the final white solid product.[1]
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Figure 2: A simplified workflow for the synthesis of N-Boc-piperidine-2-methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.guidechem.com/question/what-are-the-synthesis-and-app-id146167.html
https://www.calpaclab.com/n-boc-piperidine-2-methanol-min-97-100-grams/ala-b121561-100g
https://www.scbt.com/p/n-boc-piperidine-2-methanol-157634-00-9
https://pubchemlite.lcsb.uni.lu/e/compound/2763853
https://m.chemicalbook.com/ProductChemicalPropertiesCB7340947_EN.htm
https://www.benchchem.com/product/b114156#n-boc-piperidine-2-methanol-molecular-weight-and-formula
https://www.benchchem.com/product/b114156#n-boc-piperidine-2-methanol-molecular-weight-and-formula
https://www.benchchem.com/product/b114156#n-boc-piperidine-2-methanol-molecular-weight-and-formula
https://www.benchchem.com/product/b114156#n-boc-piperidine-2-methanol-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b114156?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

